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Compound of Interest

Compound Name:
cyclo(Phe-Ala-Gly-Arg-Arg-Arg-

Gly-AEEAc)

Cat. No.: B15598364 Get Quote

The following table summarizes the efficacy of various non-hormonal contraceptive agents,

presenting the Pearl Index, and typical and perfect use failure rates. These metrics are crucial

for evaluating and comparing the effectiveness of different contraceptive methods.
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Contraceptive
Agent
Category

Specific
Agent/Method

Pearl Index
(Pregnancies
per 100
woman-years)

Typical Use
Failure Rate
(%)

Perfect Use
Failure Rate
(%)

Vaginal pH

Modulator

Lactic acid, citric

acid, and

potassium

bitartrate

(Phexxi)

27.5[1][2]
13.7 (over 7

cycles)[3]

6.67-9.99 (over 7

cycles)[4]

Spermicides Nonoxynol-9

Varies by

formulation and

dose[5][6]

22 (52.5 mg gel,

6 months)[5]

Not explicitly

stated in pivotal

trials

10-16 (100mg

formulations, 6

months)[5][7]

Barrier Methods Male Condom 2-18 13[8] 2[9]

Female Condom 5-21 21[10] 5[10]

Diaphragm (with

spermicide)
4-19 12-18[11] 6[11]

Cervical Cap

(FemCap with

spermicide)

-
~12 (typical year)

[12]
-

Contraceptive

Sponge
-

14 (never given

birth)[13]

9 (never given

birth)[14]

22 (have given

birth)[13]

20 (have given

birth)[14]

Intrauterine

Device

Copper IUD

(TCu380A)
0.1-0.8[15] 0.8[8] 0.6

Fertility

Awareness-

Based Methods

Standard Days

Method

11.96 (typical

use)[16]
12[17] 4.75[16]
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Symptothermal

Method

1.8 (per 100

women over 13

cycles)[7]

-

0.43 (abstinence

during fertile

window)[3]

Mechanisms of Action
Non-hormonal contraceptives prevent pregnancy through various mechanisms that do not

involve altering a woman's hormonal cycle.[18] These can be broadly categorized as follows:

Vaginal pH Modulation: These agents, such as Phexxi, work by maintaining the naturally

acidic environment of the vagina.[19] Semen is alkaline and temporarily raises the vaginal

pH, which is necessary for sperm motility and survival. By keeping the pH low (between 3.5

and 4.5), these gels immobilize and kill sperm.[8][19]

Spermicidal Action: Spermicides, most commonly containing nonoxynol-9, are chemical

agents that directly kill sperm.[20] Nonoxynol-9 is a surfactant that disrupts the sperm cell

membrane, leading to its inactivation.[20]

Barrier Methods: These methods physically block sperm from entering the cervix and

reaching the egg.[15] This category includes male and female condoms, diaphragms,

cervical caps, and contraceptive sponges. The contraceptive sponge also contains a

spermicide.

Intrauterine Devices (IUDs): The copper IUD is a T-shaped device inserted into the uterus. It

continuously releases copper ions, which are toxic to sperm and inhibit their motility.[21][22]

The copper also creates an inflammatory reaction in the endometrium that is hostile to both

sperm and a fertilized egg, though the primary mechanism is preventing fertilization.[22][23]

[24]

Fertility Awareness-Based Methods (FABMs): These methods involve tracking the signs of

fertility during the menstrual cycle to identify the fertile window.[25] Couples then avoid

unprotected intercourse on those days to prevent pregnancy. The Standard Days Method

identifies a fixed fertile window (days 8-19) for women with regular cycles,[25] while the

symptothermal method involves observing changes in basal body temperature and cervical

mucus.[7]
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Experimental Protocols for Key Efficacy Studies
The following are summaries of the experimental protocols for pivotal efficacy studies of

various non-hormonal contraceptive agents.

Vaginal pH Modulator: Phexxi (AMPOWER Study)
Study Design: The AMPOWER study was a Phase 3, single-arm, open-label clinical trial

conducted at 112 sites in the United States.[3]

Participants: The study enrolled 1,384 sexually active women aged 18-35 who were at risk of

pregnancy.[3]

Intervention: Participants were instructed to vaginally administer one dose of Phexxi up to

one hour before each act of intercourse for seven menstrual cycles.[3]

Primary Outcome: The primary endpoint was the seven-cycle cumulative pregnancy rate,

calculated using the Kaplan-Meier method.[3]

Data Collection: Participants recorded intercourse, product use, and any symptoms in

electronic diaries.[3]

Results: The seven-cycle cumulative pregnancy rate with typical use was 13.7%.[3]

Spermicide: Nonoxynol-9 Randomized Trial
Study Design: This was a randomized trial comparing the effectiveness and safety of five

different nonoxynol-9 spermicide formulations.[6]

Participants: The study enrolled 1,536 women who desired to use only spermicide for

contraception for seven months.[6]

Intervention: Participants were randomly assigned to one of five groups: a gel with 52.5 mg,

100 mg, or 150 mg of nonoxynol-9, a film with 100 mg, or a suppository with 100 mg.[5][6]

Primary Outcome: The primary outcome was the probability of pregnancy during six months

of typical use.[6]
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Data Collection: Participants were followed for up to 30 weeks.[6]

Results: The six-month pregnancy rates for typical use were 22% for the 52.5 mg gel, 16%

for the 100 mg gel, 14% for the 150 mg gel, 12% for the film, and 10% for the suppository.[5]

Barrier Method: FemCap (Cervical Cap) vs. Diaphragm
Study Design: This was a Phase II/III, multicenter, randomized, open-label, parallel-group

study.[5]

Participants: The study included 841 women at risk for pregnancy.[5]

Intervention: Women were randomized to use either the FemCap or the Ortho All-Flex

diaphragm, both with 2% nonoxynol-9 spermicide, for 28 weeks.[5]

Primary Outcome: The primary objective was to compare the probability of pregnancy

between the two devices.[5]

Data Collection: Pregnancy was assessed over the 28-week study period.[5]

Results: The 6-month typical use pregnancy probability was 13.5% for FemCap users and

7.9% for diaphragm users.[5]

Fertility Awareness-Based Method: Standard Days
Method

Study Design: A prospective, multi-center efficacy trial.[16]

Participants: The study enrolled 478 women aged 18-39 in Bolivia, Peru, and the Philippines

who had self-reported menstrual cycles of 26-32 days and wished to delay pregnancy for at

least one year.[16]

Intervention: Participants were instructed to avoid unprotected intercourse on days 8 through

19 of their menstrual cycle.[16]

Primary Outcome: The primary outcomes were the cumulative probability of pregnancy with

correct use and typical use over 13 cycles.[16]
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Data Collection: Data was analyzed using a single decrement multi-censoring life table

analysis.[16]

Results: The probability of pregnancy over 13 cycles was 4.75% with correct use and

11.96% with typical use.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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